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Compound of Interest

Compound Name: 5-Methyl-2-octanone
CAS No.: 58654-67-4
Cat. No.: B1219822
Get Quote
. J

This guide provides a comprehensive technical overview of 5-Methyl-2-octanone, a valuable
aliphatic ketone for researchers, scientists, and professionals in drug development. This
document delves into its chemical identity, synthesis, analytical methodologies, and potential
applications, with a focus on providing practical, field-proven insights.

Core Chemical Identity: CAS Number and
Synonyms

5-Methyl-2-octanone is registered under the CAS Number 58654-67-4.[1][2] Understanding its
various synonyms is crucial for comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for 5-Methyl-2-octanone
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Synonym Identifier Type

5-Methyloctan-2-one IUPAC Name[1]

2-Octanone, 5-methyl-

Methyl 3-methylhexyl ketone Common Name[1]

4-methylheptylketone MeSH Entry Term[1]

A comprehensive list of depositor-supplied synonyms can be found in the PubChem database.

[1]

Physicochemical Properties

The physicochemical properties of 5-Methyl-2-octanone are essential for its handling,
application, and analysis.

Table 2: Physicochemical Properties of 5-Methyl-2-octanone

Property Value Source
Molecular Formula CoH180 PubChem[1]
Molecular Weight 142.24 g/mol PubChem[1]
Appearance C.:ok')rless to light yellow clear TCl
liquid

Boiling Point 102 °C at 50 mmHg TCI

Flash Point 58 °C TCI

Density 0.83 g/cm?3 TCI
Refractive Index 1.42 TCI

LogP 2.9 PubChem[1]
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Synthesis of 5-Methyl-2-octanone: A Methodological
Approach

While a specific, detailed synthesis protocol for 5-Methyl-2-octanone is not readily available in
the reviewed literature, a general and robust method for the synthesis of methyl ketones from
aldehydes can be adapted. The following protocol is based on well-established organic
chemistry principles.

Conceptual Workflow for the Synthesis of 5-Methyl-2-
octanone

Step 2: Oxidation

Step 1: Grignard Reaction

Oxidizing Agent
(e.g., PCC, DMP)

Methylmagnesium
bromide
3-Methylhexanal

5-Methyl-2-octanone

Intermediate Alkoxide

Click to download full resolution via product page

Caption: A two-step synthesis of 5-Methyl-2-octanone.

Experimental Protocol

Step 1: Synthesis of 5-Methyl-2-octanol via Grignard Reaction

» Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or
argon) is charged with a solution of 3-methylhexanal in anhydrous diethyl ether.

o Grignard Reagent Addition: A solution of methylmagnesium bromide in diethyl ether is added
dropwise to the stirred solution of the aldehyde at 0 °C. The reaction is exothermic and the
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addition rate should be controlled to maintain the temperature.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
until the starting aldehyde is consumed.

Quenching and Workup: The reaction is carefully quenched by the slow addition of a
saturated aqueous solution of ammonium chloride. The organic layer is separated, and the
aqueous layer is extracted with diethyl ether. The combined organic layers are washed with
brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced
pressure to yield crude 5-methyl-2-octanol.

Step 2: Oxidation to 5-Methyl-2-octanone

Oxidation Setup: The crude 5-methyl-2-octanol is dissolved in a suitable solvent, such as
dichloromethane, in a round-bottom flask.

Oxidant Addition: A mild oxidizing agent, such as pyridinium chlorochromate (PCC) or Dess-
Martin periodinane (DMP), is added portion-wise to the stirred solution at room temperature.

Reaction Monitoring: The oxidation is monitored by TLC until the disappearance of the
starting alcohol.

Purification: The reaction mixture is filtered through a pad of silica gel to remove the
chromium salts (in the case of PCC) or other byproducts. The solvent is evaporated under
reduced pressure, and the resulting crude product is purified by flash column
chromatography on silica gel to afford pure 5-Methyl-2-octanone.

Analytical Characterization

Accurate characterization of 5-Methyl-2-octanone is essential for quality control and research

purposes. Gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance

(NMR) spectroscopy are the primary analytical techniques employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the separation, identification, and quantification of volatile

compounds like 5-Methyl-2-octanone.
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Table 3: Typical GC-MS Parameters for Aliphatic Ketone Analysis

Parameter

Condition

Gas Chromatograph (GC)

Column

Non-polar capillary column (e.g., DB-5ms or HP-
5)

Injector Temperature

250 °C

Injection Volume

1puL

Injection Mode

Split (e.qg., 50:1 ratio)

Carrier Gas

Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program

Initial temperature: 60 °C, hold for 2 min, ramp
at 10 °C/min to 250 °C, hold for 5 min

Mass Spectrometer (MS)

lonization Mode

Electron lonization (El) at 70 eV

Mass Range m/z 40-400
lon Source Temperature 230 °C
Quadrupole Temperature 150 °C

Note: These are general parameters and may require optimization based on the specific
instrument and sample matrix.

For the analysis of ketones in biological matrices, such as blood, a headspace GC-MS method
is often employed. This involves the enzymatic oxidation of related compounds to the ketone,
followed by decarboxylation to a volatile analyte that can be quantified.[3] Sample preparation
for biological matrices is critical to minimize matrix effects, which can cause signal suppression

or enhancement.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the molecular structure of 5-Methyl-2-
octanone.

Expected *H NMR and *3C NMR Signals:

Based on its structure, one would expect to see distinct signals for each of the non-equivalent
protons and carbons in the molecule. However, in practice, some signals, particularly for the
methylene protons in the alkyl chain, may overlap in the *H NMR spectrum.[5]

1H NMR (Proton NMR): The spectrum would show signals for the methyl groups, the methine
proton at the chiral center, and the methylene groups in the alkyl chain. The chemical shifts and
coupling patterns would be characteristic of an aliphatic ketone.

13C NMR (Carbon-13 NMR): The spectrum would display nine distinct signals corresponding to
the nine carbon atoms in the molecule. The carbonyl carbon would appear at a characteristic
downfield chemical shift (typically >200 ppm).

For detailed experimental parameters for acquiring NMR spectra, including solvent, instrument
frequency, and reference standards, refer to specialized NMR literature and databases.[6]

Applications in Research and Drug Development

While 5-Methyl-2-octanone is primarily known as a fragrance and flavoring agent, its potential
in research and drug development should not be overlooked. Aliphatic ketones, in general, are
versatile building blocks in organic synthesis.[7]

Potential Roles in Drug Discovery:

o Synthetic Intermediate: The carbonyl group of 5-Methyl-2-octanone can be a reactive
handle for various chemical transformations, allowing for the construction of more complex
molecules. Ketones are valuable precursors for the synthesis of natural product-inspired
compounds, which are a rich source of new bioactive molecules.

o Scaffold for Bioactive Molecules: The aliphatic chain of 5-Methyl-2-octanone can be
incorporated into larger molecules to modulate their lipophilicity and other pharmacokinetic
properties. The synthesis of pyrazoline derivatives, a class of compounds with diverse
biological activities, often utilizes ketone precursors.
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Biological Activity and Metabolism

Currently, there is limited specific information on the pharmacological activity of 5-Methyl-2-
octanone. Toxicological studies on the related compound 2-octanone indicate no genotoxic
concerns at current usage levels.[8]

Metabolic Considerations:

The metabolism of aliphatic ketones in humans generally involves reduction of the carbonyl
group to a secondary alcohol, which is then conjugated and excreted.[9] The metabolic fate of
5-Methyl-2-octanone is likely to follow this general pathway.

Phase I Metabolism Phase IT Metabolism

Excreted Metabolite
5-Methyl-2-octanone 5-Methyl-2-octanol (Glucuronide Conjugate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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